Cas no 2763887-96-1 ((2R)-morpholin-2-ylmethanesulfonyl chloride)

• Product Name: (2R)-morpholin-2-ylmethanesulfonyl chloride
• CAS No: 2763887-96-1
• MF: C₅H₁₀ClNO₃S
• MW: 199.655799388885
• CID: 5559819
• PubChem ID: 165995924
• Update Time: 2025-10-28

(2R)-morpholin-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2763887-96-1
• [(2R)-morpholin-2-yl]methanesulfonyl chloride
• EN300-33051356
• (2R)-morpholin-2-ylmethanesulfonyl chloride

• Inchi： 1S/C5H10ClNO3S/c6-11(8,9)4-5-3-7-1-2-10-5/h5,7H,1-4H2/t5-/m1/s1
• InChI Key： LOBRZULSUFBGFK-RXMQYKEDSA-N
• SMILES： ClS(C[C@H]1CNCCO1)(=O)=O

Computed Properties

• Exact Mass: 199.0069920g/mol
• Monoisotopic Mass: 199.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on (2R)-morpholin-2-ylmethanesulfonyl chloride

Recent Advances in the Application of (2R)-Morpholin-2-ylmethanesulfonyl Chloride (CAS: 2763887-96-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-morpholin-2-ylmethanesulfonyl chloride (CAS: 2763887-96-1) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition. This sulfonyl chloride derivative is characterized by its chiral morpholine ring, which imparts unique stereochemical properties essential for selective binding to biological targets. Recent studies have highlighted its utility in the construction of covalent inhibitors and activity-based probes, leveraging its reactive sulfonyl chloride moiety for selective modification of nucleophilic residues in proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of (2R)-morpholin-2-ylmethanesulfonyl chloride in the development of irreversible inhibitors for serine hydrolases. The researchers utilized this compound to introduce a sulfonyl group onto a lead compound, resulting in a 10-fold increase in inhibitory potency against the target enzyme. The stereochemistry at the 2-position of the morpholine ring was found to be critical for target selectivity, as the (2S)-enantiomer showed significantly reduced activity. This work underscores the importance of chiral sulfonylating agents in drug discovery.

In the field of chemical biology, (2R)-morpholin-2-ylmethanesulfonyl chloride has been employed as a versatile building block for activity-based protein profiling (ABPP) probes. A recent Nature Chemical Biology publication (2024) described its use in creating sulfonate-based probes that selectively label active sites of cysteine proteases. The morpholine moiety was shown to improve cell permeability of the probes while maintaining target specificity. These advances open new possibilities for studying protease activity in live cells and for the development of targeted covalent drugs.

The synthetic utility of 2763887-96-1 has been further expanded through its application in peptide modification. A 2023 ACS Chemical Biology report detailed its use in the site-specific sulfonylation of lysine residues in therapeutic peptides, enhancing their stability and target affinity. The researchers developed a mild reaction protocol that preserves the integrity of other functional groups in complex peptides, making this approach particularly valuable for peptide-based drug development.

Recent safety and stability studies of (2R)-morpholin-2-ylmethanesulfonyl chloride have provided important insights for its handling in industrial applications. A 2024 publication in Organic Process Research & Development characterized its decomposition pathways and identified optimal storage conditions. The compound was found to be stable under inert atmosphere at -20°C for extended periods, with decomposition primarily occurring through hydrolysis of the sulfonyl chloride group. These findings are crucial for ensuring reproducibility in research and manufacturing processes.

Looking forward, the unique properties of (2R)-morpholin-2-ylmethanesulfonyl chloride position it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of covalent drugs and chemical probes. Its chiral nature and reactive functionality offer distinct advantages for creating selective, potent bioactive molecules. As research continues, we anticipate seeing broader applications of this compound in targeted therapy development and chemical biology research.